Cas no 2228372-23-2 (3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol)
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol
- EN300-1959513
- 2228372-23-2
-
- Inchi: 1S/C10H11F3O4/c1-17-7-3-5(2-6(14)9(7)16)4-8(15)10(11,12)13/h2-3,8,14-16H,4H2,1H3
- InChI Key: NPDHHVXAUIUQIF-UHFFFAOYSA-N
- SMILES: FC(C(CC1C=C(C(=C(C=1)OC)O)O)O)(F)F
Computed Properties
- Exact Mass: 252.06094331g/mol
- Monoisotopic Mass: 252.06094331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 69.9Ų
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959513-1g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-5g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 5g |
$2732.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-10g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 10g |
$4052.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-0.05g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-0.1g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-0.25g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-0.5g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-1.0g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-1959513-2.5g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-1959513-5.0g |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol |
2228372-23-2 | 5g |
$2732.0 | 2023-05-26 |
3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol
Recent Advances in the Study of 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol (CAS: 2228372-23-2)
The compound 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol (CAS: 2228372-23-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated bioactive molecules. The presence of the trifluoromethyl group and hydroxyl functionalities in its structure imparts distinct physicochemical properties, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, to optimize the yield and purity of this compound.
In vitro and in vivo studies have demonstrated that 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol exhibits notable antioxidant and anti-inflammatory activities. These properties are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate key inflammatory pathways, such as the NF-κB signaling cascade. Additionally, preliminary data suggest potential neuroprotective effects, which could have implications for the treatment of neurodegenerative disorders.
The compound's mechanism of action has been further elucidated through molecular docking and structure-activity relationship (SAR) studies. These investigations reveal that the trifluoro-hydroxypropyl moiety plays a critical role in binding to target proteins, such as cyclooxygenase-2 (COX-2) and NADPH oxidase. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical development.
In conclusion, 3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol represents a compelling area of research in chemical biology and drug discovery. Its multifunctional scaffold and demonstrated bioactivities position it as a valuable lead compound for the development of next-generation therapeutics. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.
2228372-23-2 (3-methoxy-5-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)